Cas no 85068-27-5 ((2,5-Difluorophenyl)acetic Acid)

• Product Name: (2,5-Difluorophenyl)acetic Acid
• CAS No: 85068-27-5
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD00010000
• CID: 60809
• PubChem ID: 522823
• Update Time: 2025-05-20

(2,5-Difluorophenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Difluorophenyl)acetic acid
• 2,5-Difluorophenylacetic acid
• 2,5-difluoroBenzeneacetic acid
• (2,5-Difluorophenyl)aceticacid
• 2,5-Difluorobenzeneacetic acid (ACI)
• (2,5-Difluorophenyl)acetic acid
• NS00058500
• AC-7444
• 2,5-Difluorophenylaceticacid
• SY021881
• (2,5-difluoro)phenylacetic acid
• W-104096
• SCHEMBL503667
• MFCD00010000
• PS-8677
• DTXSID50234131
• DB-020080
• Z362118692
• Benzeneacetic acid, 2,5-difluoro-
• 2,5-difluorophenyl-acetic acid
• 2,5-Difluorophenylacetic acid, 95%
• CS-W017624
• EINECS 285-288-8
• 85068-27-5
• AKOS005202851
• EN300-90291
• (2,5-Difluorophenyl)acetic Acid

• MDL： MFCD00010000
• Inchi： 1S/C8H6F2O2/c9-6-1-2-7(10)5(3-6)4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： FKCRTRYQHZHXES-UHFFFAOYSA-N
• SMILES： O=C(CC1C(F)=CC=C(F)C=1)O
• BRN： 6844956

Computed Properties

• Exact Mass: 172.03400
• Monoisotopic Mass: 172.033586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1,02 g/cm3
• Melting Point: 126-128 °C (lit.)
• Boiling Point: 219°C (rough estimate)
• Flash Point: 106 °C
• Refractive Index: 1.508
• PSA: 37.30000
• LogP: 1.59190
• Solubility: Not determined

(2,5-Difluorophenyl)acetic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H31,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2,5-Difluorophenyl)acetic Acid

Latest Research Insights on (2,5-Difluorophenyl)acetic Acid (CAS: 85068-27-5) in Chemical Biology and Pharmaceutical Applications

The compound (2,5-Difluorophenyl)acetic Acid (CAS: 85068-27-5) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This aromatic acetic acid derivative, characterized by its difluorophenyl moiety, serves as a crucial intermediate in the synthesis of bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and enzyme inhibitors. Recent studies have explored its role in modulating metabolic pathways and its potential as a scaffold for novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of (2,5-Difluorophenyl)acetic Acid derivatives in the context of cyclooxygenase-2 (COX-2) inhibition. The research team synthesized a series of analogs and evaluated their anti-inflammatory properties, identifying key modifications that enhance selectivity for COX-2 over COX-1. This work underscores the compound's utility in designing next-generation NSAIDs with reduced gastrointestinal side effects.

In parallel, advances in synthetic methodologies have improved the accessibility of (2,5-Difluorophenyl)acetic Acid. A recent Organic Process Research & Development article (2024) described a scalable, green chemistry approach using palladium-catalyzed C-H activation, achieving an 85% yield with minimal waste. This innovation addresses previous challenges in large-scale production, facilitating its broader adoption in drug discovery pipelines.

Emerging applications in targeted drug delivery have also been reported. Researchers at MIT (2024) conjugated (2,5-Difluorophenyl)acetic Acid to nanoparticle carriers, demonstrating enhanced tumor accumulation in murine models. The fluorine atoms' unique physicochemical properties contributed to improved membrane permeability and metabolic stability, highlighting its dual role as both a linker and pharmacophore.

Ongoing clinical trials (Phase I/II) are evaluating (2,5-Difluorophenyl)acetic Acid-containing prodrugs for rare metabolic disorders. Preliminary data presented at the 2024 ACS Meeting showed promising pharmacokinetic profiles and tolerability, with potential implications for treating phenylketonuria (PKU) and related conditions.

These collective developments position (2,5-Difluorophenyl)acetic Acid as a multifaceted tool in medicinal chemistry, bridging synthetic feasibility with biological relevance. Future research directions may explore its applications in PROTAC design and as a fluorine-rich building block for PET tracer development.